Cas no 131721-40-9 (5-(4-Chlorophenyl)-2-methyl-1-phenylpyrrole-3-carboxylic acid)

• Product Name: 5-(4-Chlorophenyl)-2-methyl-1-phenylpyrrole-3-carboxylic acid
• CAS No: 131721-40-9
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• CID: 5882863
• PubChem ID: 14339202
• Update Time: 2024-01-15

5-(4-Chlorophenyl)-2-methyl-1-phenylpyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-2-methyl-1-phenylpyrrole-3-carboxylic acid
• Z4014001880
• 5-(4-chlorophenyl)-2-methyl-1-phenyl-1h-pyrrole-3-carboxylic acid
• 131721-40-9
• EN300-7443987
• 5-(4-Chlorophenyl)-2-methyl-1-phenylpyrrole-3-carboxylic acid

• Inchi： 1S/C18H14ClNO2/c1-12-16(18(21)22)11-17(13-7-9-14(19)10-8-13)20(12)15-5-3-2-4-6-15/h2-11H,1H3,(H,21,22)
• InChI Key： DTSPYWSIZBAAAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)O)=C(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 311.0713064g/mol
• Monoisotopic Mass: 311.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles